Cas no 1394954-89-2 (2-methyl-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-methyl-4,5-dihydro-1H-imidazol-4-one
• CAS No: 1394954-89-2
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD23111132
• CID: 5612205
• PubChem ID: 21622656
• Update Time: 2025-09-22

2-methyl-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-imidazol-4-ol
• hydroxy methylimidazole
• 5-hydroxy-2-methylimidazole
• 1394954-89-2
• 2-Methyl-1H-imidazole-5-ol
• EN300-336767
• 1H-Imidazol-5-ol, 2-methyl-
• 2-methyl-4,5-dihydro-1H-imidazol-4-one

• MDL： MFCD23111132
• Inchi： 1S/C4H6N2O/c1-3-5-2-4(7)6-3/h2,7H,1H3,(H,5,6)
• InChI Key： RRTJBIJAUFOAGW-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)N1

Computed Properties

• Exact Mass: 98.048012819g/mol
• Monoisotopic Mass: 98.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 393.5±15.0 °C(Predicted)
• pka: 6.19±0.23(Predicted)